5-(Aminomethyl)-2-fluorophenol

• IUPAC Name: 5-(aminomethyl)-2-fluorophenol
• InChI: InChI=1S/C7H8FNO/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H,4,9H2
• InChI Key: MITDKCUPBXYTCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN)O)F
• Molecular Formula: C7H8FNO
• DSSTOX Substance ID: DTXSID00901285
• Molecular Weight: 141.14 g/mol
• CAS No.: 71288-96-5

Description

5-(Aminomethyl)-2-fluorophenol, also known as AMFP, is a synthetic amine compound that has been used in various scientific research applications. It is a white crystalline solid with a molecular formula of C7H8FN2O and a molecular weight of 151.15 g/mol. AMFP is a versatile compound that has been used in a variety of laboratory experiments and has been studied for its potential biochemical and physiological effects.

Scientific Research Applications

1. pH Sensitive Probes

5-(Aminomethyl)-2-fluorophenol derivatives have been utilized in the development of pH-sensitive probes. These probes are designed based on modifications to the 2-aminophenol group, a common building block for cationic indicators. Such derivatives demonstrate pH sensitivity in the physiological range and show negligible affinity for other physiological ions. They can undergo significant titration shifts, making them suitable for intracellular pH measurement applications (Rhee, Levy, & London, 1995).

2. Vitamin B12 Analogs and Corrinoid-Dependent Enzymes

Fluorinated analogs of this compound have been shown to be effective as cofactors for corrinoid-dependent enzymes. These analogs, when included in the diet of certain bacteria, lead to the synthesis of modified vitamin B12. This can be used to study protein-bound cobamides using 19F-labeled nuclear magnetic resonance spectroscopy, providing insights into enzyme interactions and function (Stupperich, Eisinger, Kerssebaum, & Nexo, 1993).

3. RNA Biochemistry Studies

The compound has been used in the synthesis of oligoribonucleotides with selected 2'-O-methylation. This has significant implications for the study of RNA biochemistry, particularly in understanding the roles of RNA modifications in various biological processes (Beijer et al., 1990).

4. Antitumor Agent Studies

This compound derivatives have been explored in the context of antitumor agents. These studies include the examination of fluorinated benzothiazoles, which have shown potential as selective experimental antitumor agents. The mechanism involves the biotransformation of these compounds leading to DNA damage in sensitive tumor cells (Leong et al., 2004).

5. Studying Protein Structure and Dynamics

Genetically encoded fluorescent amino acids, including derivatives of this compound, have been used for studying protein structure, dynamics, localization, and biomolecular interactions both in vitro and in vivo. This approach facilitates the introduction of fluorophores into proteins at defined sites, allowing for detailed molecular studies (Summerer et al., 2006).